Cas no 2137592-37-9 (tert-butyl 4-5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• CAS No: 2137592-37-9
• MF: C₁₇H₂₈N₄O₄
• MW: 352.428624153137
• CID: 6405873
• PubChem ID: 165873070
• Update Time: 2025-10-30

tert-butyl 4-5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate
• 2137592-37-9
• EN300-1121121
• tert-butyl 4-[5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl]piperidine-1-carboxylate

• Inchi： 1S/C17H28N4O4/c1-6-21-14(18)12(13(19-21)15(22)24-5)11-7-9-20(10-8-11)16(23)25-17(2,3)4/h11H,6-10,18H2,1-5H3
• InChI Key： DFTRGBDVKMGQKF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2C(C(=O)OC)=NN(CC)C=2N)CC1)=O

Computed Properties

• Exact Mass: 352.21105539g/mol
• Monoisotopic Mass: 352.21105539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 99.7Ų

Additional information on tert-butyl 4-5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-ylpiperidine-1-carboxylate

tert-butyl 4-(5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate, identified by the CAS number 2137592-37-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities and synthetic versatility. The structure of this molecule is characterized by a piperidine ring substituted with a pyrazole moiety, an amino group, an ethyl group, and a methoxycarbonyl group, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving strategic protection and deprotection strategies. The incorporation of the pyrazole ring, a heterocyclic structure known for its stability and reactivity, adds significant value to the molecule. Pyrazole derivatives are extensively studied for their roles as bioisosteres and as building blocks in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility and permeability. The presence of the amino group further enhances the molecule's potential for hydrogen bonding interactions, which are critical in drug-target binding.

The methoxycarbonyl group attached to the pyrazole ring introduces additional functional diversity, enabling the molecule to participate in various chemical transformations such as esterifications, amidations, and reductions. These transformations can lead to derivatives with enhanced biological activity or improved pharmacokinetic profiles. Recent studies have highlighted the importance of such functional groups in modulating enzyme inhibition and receptor binding affinity, making this compound a promising candidate for further exploration in therapeutic areas such as oncology, inflammation, and infectious diseases.

In terms of applications, this compound has shown potential as an intermediate in the synthesis of bioactive molecules. Its structure allows for further substitution at multiple positions, enabling chemists to design molecules with tailored properties. For instance, modifications at the amino or ethyl groups can lead to derivatives with improved bioavailability or selectivity towards specific biological targets. The tert-butyl group serves as a protecting group during synthesis but can also influence the physical properties of the molecule, such as melting point and solubility.

From a pharmacological perspective, piperidine derivatives like this compound are often explored for their central nervous system effects due to their structural similarity to neurotransmitters. Recent research has focused on optimizing these compounds for use as antidepressants or neuroprotective agents. The combination of a piperidine ring with a pyrazole moiety creates a unique pharmacophore that may interact with various receptors or enzymes involved in neurological pathways.

The synthesis of this compound involves several key steps that highlight modern synthetic techniques. The construction of the piperidine ring is typically achieved through ring-closing reactions or cyclizations, while the pyrazole moiety can be introduced via condensation reactions involving appropriate precursors. The use of protecting groups like tert-butyl esters ensures that sensitive functional groups remain intact during subsequent reaction steps. This level of control over synthesis underscores the importance of meticulous planning in organic chemistry.

In conclusion, tert-butyl 4-(5-amino-1-ethyl-3-(methoxycarbonyl)-1H-pyrazol-4-yl)piperidine-1-carboxylate represents a sophisticated organic molecule with significant potential in chemical research and development. Its versatile structure allows for numerous avenues of exploration, from synthetic modifications to biological evaluations. As research continues to uncover new applications for such compounds, their role in advancing therapeutic development will undoubtedly grow.